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The landscape of plasticizers is undergoing a significant transformation, driven by regulatory
pressures and a growing demand for safer, more sustainable materials in sensitive applications
such as medical devices and pharmaceutical packaging. The phasing out of traditional ortho-
phthalate plasticizers like di(2-ethylhexyl) phthalate (DEHP) has spurred the development and
adoption of a new generation of "emerging" plasticizers. This guide provides a comparative
evaluation of diisooctyl glutarate (DIOG) against other prominent emerging alternatives:
acetyl tributyl citrate (ATBC), tris(2-ethylhexyl) trimellitate (TOTM), dioctyl terephthalate
(DOTP), and diisononyl cyclohexane-1,2-dicarboxylate (DINCH).

This comparison focuses on key performance indicators: plasticizing efficiency, thermal
stability, and migration resistance, supported by available experimental data. Detailed
experimental protocols for the cited tests are also provided to aid in the replication and further
investigation of these materials.

Quantitative Performance Data

The following tables summarize the available quantitative data for the evaluated plasticizers. It
Is important to note that direct comparative studies including diisooctyl glutarate are limited in
publicly available literature. Therefore, the data presented is a collation from various sources
and should be interpreted with consideration of potential variations in testing methodologies.
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Table 1: Plasticizing Efficiency in PVC Formulations

o Concentration Shore A Tensile Elongation at

Plasticizer

(phr) Hardness Strength (MPa) Break (%)
Diisooctyl Data not Data not Data not
Glutarate (DIOG) available available available
Acetyl Tributyl

_ 50 ~80-85 ~18-22 ~300-350

Citrate (ATBC)
Tris(2-ethylhexyl)
Trimellitate 50 ~85-90 ~20-25 ~300-350
(TOTM)
Dioctyl
Terephthalate 50 ~85-90 ~18-23 ~300-350
(DOTP)
Diisononyl
Cyclohexane-

50 ~80-85 ~17-22 ~350-400

1,2-dicarboxylate
(DINCH)

Note: "phr" denotes parts per hundred parts of resin.

Table 2: Thermal Stability

Plasticizer

Onset of Decomposition (Tonset) in PVC
(°C)

Diisooctyl Glutarate (DIOG)

Data not available

Acetyl Tributyl Citrate (ATBC) ~240-260
Tris(2-ethylhexyl) Trimellitate (TOTM) ~280-300
Dioctyl Terephthalate (DOTP) ~270-290
Diisononyl Cyclohexane-1,2-dicarboxylate
~260-280
(DINCH)
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Table 3: Migration Resistance (Weight Loss %)

Plasticizer Test Medium Weight Loss (%)
Diisooctyl Glutarate (DIOG) Data not available Data not available
Acetyl Tributyl Citrate (ATBC) Hexane ~10-15
Tris(2-ethylhexyl) Trimellitate

Hexane ~1-3
(TOTM)
Dioctyl Terephthalate (DOTP) Hexane ~5-10
Diisononyl Cyclohexane-1,2-

Hexane ~5-10

dicarboxylate (DINCH)

Discussion of Plasticizer Performance

Diisooctyl Glutarate (DIOG): While specific experimental data for DIOG is not readily
available in the reviewed literature, glutarate-based plasticizers are generally known for their
good low-temperature flexibility. They are aliphatic diesters, which typically impart good
plasticizing efficiency. However, their migration resistance and thermal stability may be lower
compared to larger, more complex molecules like trimellitates. Further experimental
investigation is required to quantitatively benchmark DIOG against other emerging plasticizers.

Acetyl Tributyl Citrate (ATBC): ATBC is a bio-based plasticizer derived from citric acid and is
recognized for its low toxicity profile.[1] It offers good plasticizing efficiency and flexibility,
particularly at low temperatures.[1] However, its migration resistance is generally lower than
that of higher molecular weight plasticizers like TOTM.[2] ATBC has found use in sensitive
applications such as medical devices and food contact materials.[2]

Tris(2-ethylhexyl) Trimellitate (TOTM): TOTM is a high-molecular-weight trimellitate plasticizer
known for its excellent thermal stability and low volatility.[3][4] This translates to superior
migration resistance, making it suitable for high-temperature applications and in devices where
plasticizer leaching is a critical concern, such as medical tubing.[2][5] Its plasticizing efficiency
is comparable to other general-purpose plasticizers.[6]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15342387?utm_src=pdf-body
https://longchangchemical.com/what-is-acetyl-tributyl-citrate-atbc/
https://longchangchemical.com/what-is-acetyl-tributyl-citrate-atbc/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3377474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3377474/
https://southcitypetrochem.com/product/tris2-ethylhexyl-trimellitate-totm/
https://www.eastman.com/en/products/product-detail/71001096/totm-tris-2-ethylhexyl-trimellitate-plasticizer
https://pmc.ncbi.nlm.nih.gov/articles/PMC3377474/
https://www.cpsc.gov/s3fs-public/Toxicity%20Review%20of%20TOTM.pdf
https://www.researchgate.net/publication/230077077_How_about_alternatives_to_phthalate_plasticizers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Dioctyl Terephthalate (DOTP): DOTP is a non-ortho-phthalate plasticizer that has gained
significant traction as a replacement for DEHP. It offers a good balance of properties, including
good plasticizing efficiency, low volatility, and better thermal stability compared to DEHP.[7][8]
Its migration resistance is considered good, though generally not as high as TOTM.[8] DOTP is
widely used in a variety of flexible PVC applications.[9]

Diisononyl Cyclohexane-1,2-dicarboxylate (DINCH): DINCH is the diisononyl ester of 1,2-
cyclohexanedicarboxylic acid and is another popular non-phthalate alternative.[10] It is noted
for its excellent toxicological profile and good plasticizing efficiency, particularly in providing
good low-temperature flexibility.[11] Its migration resistance is comparable to that of DOTP.[12]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of
plasticizer performance.

1. Plasticizing Efficiency (ASTM D2284 - Standard Test Method for Tensile Properties of
Plastics)

o Objective: To determine the mechanical properties of plasticized PVC, including tensile
strength, elongation at break, and modulus of elasticity.

» Methodology:

o Sample Preparation: PVC resin is compounded with the plasticizer at a specified
concentration (e.g., 50 phr) along with stabilizers and other additives using a two-roll mill
or an internal mixer. The compounded material is then compression molded into sheets of
a specified thickness.

o Specimen Preparation: Dumbbell-shaped test specimens are cut from the molded sheets
according to the dimensions specified in the standard.

o Conditioning: The specimens are conditioned at a standard temperature and humidity
(e.g., 23 £ 2°C and 50 = 5% relative humidity) for a minimum of 40 hours prior to testing.

o Testing: The conditioned specimens are tested using a universal testing machine (tensile
tester). The specimen is clamped into the grips of the machine and pulled at a constant

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.nbinno.com/article/plasticizers/dotp-vs-dop-pvc-plasticizers-wn
https://gec.com.tr/gec-dotp?lang=en
https://gec.com.tr/gec-dotp?lang=en
https://dergipark.org.tr/tr/pub/pajes/issue/74552/1226783
https://en.wikipedia.org/wiki/1,2-Cyclohexane_dicarboxylic_acid_diisononyl_ester
https://c4-chemicals.evonik.com/en/Products/attachment/137871?rev=684e771ec9826407f2387b5357e65ee5
https://habitablefuture.org/wp-content/uploads/2024/03/92-phthalate-free-plasticizers-in-pvc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

rate of speed until it fractures.

o Data Collection: The force required to stretch the specimen and the corresponding
elongation are recorded throughout the test. Tensile strength is calculated as the
maximum stress applied before rupture. Elongation at break is the percentage increase in
length at the point of rupture. Shore A hardness is measured on the molded sheets using a
durometer according to ASTM D2240.

2. Thermal Stability (Thermogravimetric Analysis - TGA)

o Objective: To evaluate the thermal stability of the plasticized PVC by determining the
temperature at which it begins to decompose.

e Methodology:

o Sample Preparation: A small, representative sample of the plasticized PVC compound
(typically 5-10 mg) is placed in a TGA crucible.

o Testing: The crucible is placed in the TGA furnace. The sample is heated at a constant
rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

o Data Collection: The weight of the sample is continuously monitored as a function of
temperature. The TGA thermogram plots the percentage of weight loss against
temperature. The onset of decomposition (Tonset) is determined as the temperature at
which a significant weight loss begins.

3. Migration Resistance (Solvent Extraction Method)

¢ Objective: To determine the amount of plasticizer that leaches from the PVC material when in
contact with a solvent.

o Methodology:

o Sample Preparation: A pre-weighed sample of the plasticized PVC sheet of known
dimensions is prepared.

o Immersion: The sample is fully immersed in a specified volume of a solvent (e.g., hexane,
which simulates fatty foods) in a sealed container.
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o Incubation: The container is stored at a controlled temperature for a specified period (e.g.,
24 hours at 25°C).

o Analysis: After the incubation period, the PVC sample is removed, dried to a constant
weight, and re-weighed. The weight loss of the sample is attributed to the migration of the
plasticizer into the solvent and is expressed as a percentage of the initial plasticizer
content. Alternatively, the concentration of the plasticizer in the solvent can be quantified
using analytical techniques such as gas chromatography-mass spectrometry (GC-MS).

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of a novel plasticizer.
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Plasticizer Synthesis & Characterization

Synthesis of Novel Plasticizer

Chemical Structure Confirmation (FTIR, NMR)

PVC Formulation & Sample Preparation

Compounding with PVC Resin

Compression Molding of Test Sheets

Plasticizing Efficiency (Tensile, Hardness) Thermal Stability (TGA) Migration Resistance (Solvent Extraction)

Toxicological Assessment

In Vitro Cytotoxicity Assays

In Vivo Animal Studies (if required)

Click to download full resolution via product page

Workflow for Plasticizer Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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